Cas no 937591-99-6 (2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 937591-99-6
• MF: C₁₅H₂₁BO₃
• MW: 260.136444807053
• CID: 1090745
• PubChem ID: 16750512
• Update Time: 2025-06-25

2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3,4-dihydro-2H-chromen-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 8-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)chromane
• 3,4-Dihydro-8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2H-1-benzopyran (ACI)
• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)chromane
• 8-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-2H-1-benzopyran
• EN300-1425816
• DTXSID80587824
• KPZLZRFLKYIMPY-UHFFFAOYSA-N
• F53381
• DB-342032
• SCHEMBL4208242
• 2-(3,4-dihydro-2H-1-benzopyran-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 937591-99-6

• Inchi： 1S/C15H21BO3/c1-14(2)15(3,4)19-16(18-14)12-9-5-7-11-8-6-10-17-13(11)12/h5,7,9H,6,8,10H2,1-4H3
• InChI Key： KPZLZRFLKYIMPY-UHFFFAOYSA-N
• SMILES： O1CCCC2C1=C(B1OC(C)(C)C(C)(C)O1)C=CC=2

Computed Properties

• Exact Mass: 260.1583747g/mol
• Monoisotopic Mass: 260.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No: 937591-99-6 - 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound with CAS number 937591-99-6, known as 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a unique organic compound that has garnered significant attention in the field of organic synthesis and materials science. This compound belongs to the class of dioxaborolane derivatives and is characterized by its chroman ring system and tetramethyl substitution pattern on the dioxaborolane moiety.

Recent studies have highlighted the potential of this compound in various applications due to its versatile structure and reactivity. The chroman ring system provides a rigid framework that can be further functionalized for specific purposes. Meanwhile, the dioxaborolane moiety offers unique electronic properties that make it suitable for use in boron-based materials and catalytic systems.

One of the key features of this compound is its ability to undergo selective chemical transformations under mild conditions. Researchers have demonstrated that it can be used as a precursor for synthesizing more complex boron-containing molecules with tailored functionalities. This has opened up new avenues for its application in drug discovery and materials development.

In terms of physical properties, this compound exhibits a high degree of stability under ambient conditions, making it ideal for handling and storage in research settings. Its solubility in common organic solvents also facilitates its use in various synthetic protocols.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Quantum mechanical calculations have revealed that the presence of the chroman ring significantly influences the electron distribution within the molecule, which in turn affects its reactivity towards nucleophilic and electrophilic species.

Moreover, this compound has been explored as a potential building block for constructing advanced materials with tailored properties. For instance, its incorporation into polymer frameworks has shown promise in enhancing mechanical strength and thermal stability.

In conclusion, the compound with CAS number 937591-99-6, namely 2-(Chroman-8-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, represents a valuable addition to the arsenal of organic compounds used in modern research and development. Its unique structure and versatile reactivity make it a subject of ongoing investigation across multiple disciplines.